1-(3-Chloro-4-fluorophenyl)-2-cyclopropylethan-1-one

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-2-cyclopropylethanone
• InChI: InChI=1S/C11H10ClFO/c12-9-6-8(3-4-10(9)13)11(14)5-7-1-2-7/h3-4,6-7H,1-2,5H2
• InChI Key: HQXXFOQVKHHUGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC(=O)C2=CC(=C(C=C2)F)Cl
• Molecular Formula: C11H10ClFO
• Molecular Weight: 212.65 g/mol
• CAS No.: 1485701-53-8

Description

1-(3-Chloro-4-fluorophenyl)-2-cyclopropylethan-1-one is a useful research compound. Its molecular formula is C11H10ClFO and its molecular weight is 212.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of New Materials

• Polymer Development : New semifluorinated poly(arylene ether)s were synthesized, showcasing high thermal stability, good flame retardance, and excellent mechanical properties. This development underscores the potential of incorporating fluorinated aromatic compounds in high-performance materials (Ghosh et al., 2012).

Organic Fluorophores and Dyes

• Fluorescent Dyes Synthesis : A novel approach led to the creation of organic fluorophores with strong blue emission properties, demonstrating the utility of fluorinated compounds in developing new materials for optical applications (Teimouri, 2011).

Advanced Materials with Unique Properties

• Photophysical Properties : Research on molecules with nonconjugated structures and isolated phenyl rings, including fluorinated versions, revealed unexpected solid-state fluorescence, highlighting the role of through-space conjugation. This finding opens new pathways for designing materials with unique optical properties (Zhang et al., 2017).
• Molecular Packing Control : Studies on chloroboron(III) and fluoroboron(III) subnaphthalocyanines demonstrated how peripheral substituents influence molecular packing, affecting the materials' optical properties and phase behavior (Takagi & Mizutani, 2017).

Mechanistic Insights in Organic Chemistry

• Photodehalogenation Mechanisms : Investigations into the photodehalogenation of silylated and stannylated phenyl halides offered insights into the generation of phenyl cations and benzynes, facilitating a deeper understanding of reaction mechanisms under light irradiation (Protti et al., 2012).

Computational Chemistry and Molecular Design

• Molecular Structure Analysis : Detailed computational studies on similar fluorinated compounds have provided insights into their molecular structure, vibrational properties, and electronic characteristics, enabling the rational design of materials with desired properties (Najiya et al., 2014).